Cas no 648412-55-9 (Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate)
648412-55-9 structure
Product Name:Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
CAS No:648412-55-9
MF:C8H6BrNO2S
MW:260.107739925385
MDL:MFCD19703224
CID:415398
PubChem ID:66570703
Update Time:2025-04-19
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
- 2-Thiophenecarboxylic acid, 4-bromo-5-cyano-3-methyl-, methyl ester
- XIGOSUBHDNBPFI-UHFFFAOYSA-N
- FCH1361943
- ST2407245
- AX8209394
- W7630
- AKOS015998779
- SY107857
- SCHEMBL3880298
- MFCD19703224
- DS-14017
- Methyl4-bromo-5-cyano-3-methylthiophene-2-carboxylate
- 648412-55-9
- CS-0153621
- DTXSID00735300
- A867814
- DB-320000
-
- MDL： MFCD19703224
- Inchi： 1S/C8H6BrNO2S/c1-4-6(9)5(3-10)13-7(4)8(11)12-2/h1-2H3
- InChI Key： XIGOSUBHDNBPFI-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)SC(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 258.93000
- Monoisotopic Mass: 258.93026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.3
- XLogP3: 2.9
Experimental Properties
- PSA: 78.33000
- LogP: 2.47728
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM133569-1g |
methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate |
648412-55-9 | 95% | 1g |
$92 | 2023-02-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M18080-100mg |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate |
648412-55-9 | 100mg |
¥146.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M18080-1g |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate |
648412-55-9 | 1g |
¥596.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M18080-250mg |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate |
648412-55-9 | 250mg |
¥236.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M18080-5g |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate |
648412-55-9 | 5g |
¥2506.0 | 2021-09-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OQ001-250mg |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate |
648412-55-9 | 95+% | 250mg |
1090CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OQ001-100mg |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate |
648412-55-9 | 95+% | 100mg |
497CNY | 2021-05-08 | |
| Fluorochem | 212295-250mg |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate |
648412-55-9 | 95% | 250mg |
￡81.00 | 2022-03-01 | |
| Fluorochem | 212295-1g |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate |
648412-55-9 | 95% | 1g |
￡202.00 | 2022-03-01 | |
| abcr | AB538909-250 mg |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate; . |
648412-55-9 | 250MG |
€99.80 | 2023-04-14 |
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:648412-55-9)Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
Order Number:A867814
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:07
Price ($):295.0
Email:sales@amadischem.com
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:648412-55-9)Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
Purity:99%
Quantity:5g
Price ($):295.0